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Abstract
Wee1-IN-7 is a potent and selective inhibitor of the Wee1 kinase, a critical regulator of the

G2/M cell cycle checkpoint. By inhibiting Wee1, Wee1-IN-7 prevents the inhibitory

phosphorylation of cyclin-dependent kinase 1 (CDK1), forcing cells with DNA damage to

prematurely enter mitosis, leading to mitotic catastrophe and apoptosis. This document

provides detailed application notes and protocols for the in vitro use of Wee1-IN-7, including

dosage recommendations, experimental procedures for assessing its biological effects, and an

overview of the relevant signaling pathway.

Data Summary
The following tables summarize the in vitro potency of Wee1-IN-7 across various assays.

Assay Type Parameter Value Reference

Biochemical Assay IC50 (Wee1 Kinase) 2.1 nM [1]

Cell Viability Assay IC50 (A427 cells) 84 nM [1]

Cell Viability Assay IC50 (Lovo cells) 82 nM [1]
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Cell-Based

Assay
Cell Line

Concentration

Range
Observed Effect Reference

Apoptosis

Induction
A427, Lovo 50 - 400 nM

Dose-dependent

increase in early

and late

apoptotic cells.

[1]

Cell Cycle Arrest A427, Lovo 50 - 400 nM

Dose-dependent

arrest in the S

phase of the cell

cycle.

[1]

Signaling Pathway
The Wee1 kinase is a central node in the G2/M cell cycle checkpoint signaling pathway. Under

normal conditions or in response to DNA damage, Wee1 phosphorylates CDK1 at Tyrosine 15,

holding the cell in the G2 phase to allow for DNA repair. Inhibition of Wee1 by Wee1-IN-7
removes this inhibitory brake, leading to the activation of the CDK1/Cyclin B complex and

premature entry into mitosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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